1-tert-butyl-2-(1-methyl-1H-pyrazol-4-yl)-5-oxopyrrolidine-3-carboxylic acid

• IUPAC Name: 1-tert-butyl-2-(1-methylpyrazol-4-yl)-5-oxopyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C13H19N3O3/c1-13(2,3)16-10(17)5-9(12(18)19)11(16)8-6-14-15(4)7-8/h6-7,9,11H,5H2,1-4H3,(H,18,19)
• InChI Key: YEHOWNNNRIBDQB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(C(CC1=O)C(=O)O)C2=CN(N=C2)C
• Molecular Formula: C13H19N3O3
• Molecular Weight: 265.31 g/mol

Description

1-tert-butyl-2-(1-methyl-1H-pyrazol-4-yl)-5-oxopyrrolidine-3-carboxylic acid is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields such as medicine, biotechnology, and material science. This compound is also known as TAK-659 and is a potent inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a crucial role in the development and function of B cells, a type of immune cell.

Scientific Research Applications

Synthesis and Characterization

• The compound and its derivatives are often synthesized as part of studies exploring new chemical reactions, methodologies, or as intermediates for further chemical transformations. For example, experimental and quantum-chemical calculations have been conducted on the formation of 1H-pyrazole-3-carboxamide and -3-carboxylate derivatives, demonstrating the versatility and reactivity of pyrazole-based compounds in organic synthesis (Yıldırım, Kandemirli, & Akçamur, 2005).

Pharmacological Applications

• Certain pyrazole derivatives have been studied for their potential as antitumor agents, with research focusing on the synthesis of novel methyl 1-(5-tert-butyl-1H-pyrazol-3-yl)-2-(aryl)-1H-benzo[d]imidazole-5-carboxylates and their screening against various human tumor cell lines. Some compounds exhibited significant activity, highlighting the therapeutic potential of pyrazole-based structures in cancer treatment (Abonía et al., 2011).

Materials Science

• In the field of materials science, pyrazole derivatives have been utilized in the development of organic light-emitting diodes (OLEDs). For instance, mechanoluminescent and efficient white OLEDs have been fabricated using Pt(II) phosphors bearing spatially encumbered pyridinyl pyrazolate chelates. These materials demonstrated potential for high-efficiency lighting and display technologies (Huang et al., 2013).

Organic Chemistry and Ligand Design

• The structural versatility of pyrazole-based compounds allows for their application in ligand design, contributing to the synthesis of complexes with specific properties. For example, the synthesis and coordination chemistry of 2,6-bis(pyrazolyl)pyridines and related ligands have been reviewed, highlighting their use in luminescent lanthanide compounds for biological sensing and iron complexes with unusual thermal and photochemical spin-state transitions (Halcrow, 2005).